Cas no 885519-91-5 (6-Iodo-4-nitro-1H-indazole)

• Product Name: 6-Iodo-4-nitro-1H-indazole
• CAS No: 885519-91-5
• MF: C₇H₄IN₃O₂
• MW: 289.030033111572
• MDL: MFCD07781395
• CID: 840448
• PubChem ID: 24728145
• Update Time: 2025-10-29

6-Iodo-4-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-4-nitro-1H-indazole
• AKOS022173137
• 885519-91-5
• DTXSID20646207
• PB32523
• SCHEMBL4787604
• FT-0735393
• J-518808
• CS-0053881
• DB-077941

• MDL： MFCD07781395
• Inchi： 1S/C7H4IN3O2/c8-4-1-6-5(3-9-10-6)7(2-4)11(12)13/h1-3H,(H,9,10)
• InChI Key： ZKYFPOXUPDVFCL-UHFFFAOYSA-N
• SMILES： IC1C=C(C2C=NNC=2C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 288.93482g/mol
• Monoisotopic Mass: 288.93482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.5Ų

Additional information on 6-Iodo-4-nitro-1H-indazole

Professional Introduction to 6-Iodo-4-nitro-1H-indazole (CAS No. 885519-91-5)

6-Iodo-4-nitro-1H-indazole, with the chemical formula C₆H₄IN₂O₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule features both an iodine substituent and a nitro group, making it a versatile intermediate for synthesizing various biologically active compounds. Its unique structural properties have garnered considerable attention from researchers exploring novel therapeutic agents.

The compound is identified by the CAS number 885519-91-5, which serves as a unique identifier in scientific literature and databases. This numbering system ensures precise classification and retrieval of information related to its synthesis, reactivity, and applications. The presence of both iodine and nitro functional groups in 6-Iodo-4-nitro-1H-indazole allows for diverse chemical modifications, enabling its use in the development of pharmaceuticals targeting various diseases.

In recent years, 6-Iodo-4-nitro-1H-indazole has been extensively studied for its potential in drug discovery. The iodine atom provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the synthesis of small-molecule inhibitors and other pharmacophores. Additionally, the nitro group can be reduced to an amine, offering further synthetic flexibility.

One of the most compelling applications of 6-Iodo-4-nitro-1H-indazole is in the development of anticancer agents. Researchers have leveraged its structural framework to design molecules that interact with specific cancer-related pathways. For instance, studies have demonstrated its utility in generating indazole derivatives that exhibit inhibitory effects on kinases and other enzymes overexpressed in tumor cells. The combination of the iodine and nitro groups facilitates the introduction of additional functional moieties, enhancing binding affinity and selectivity.

The pharmaceutical industry has also explored 6-Iodo-4-nitro-1H-indazole as a precursor for antiviral and antibacterial compounds. Its heterocyclic core is reminiscent of several known bioactive scaffolds, suggesting potential therapeutic applications against infectious diseases. Recent advances in medicinal chemistry have highlighted its role in synthesizing molecules with enhanced efficacy and reduced toxicity compared to existing treatments.

Synthetic methodologies for preparing 6-Iodo-4-nitro-1H-indazole have been refined to achieve high yields and purity. Common approaches involve nitration of indazole derivatives followed by iodination at the desired position. These reactions are typically conducted under controlled conditions to minimize side products and ensure regioselectivity. The growing interest in this compound has led to the development of more efficient synthetic routes, including catalytic processes that reduce reaction times and environmental impact.

The biological activity of derivatives of 6-Iodo-4-nitro-1H-indazole has been thoroughly investigated in preclinical studies. Researchers have focused on evaluating their interactions with target proteins and their potential therapeutic effects. For example, certain analogs have shown promise in inhibiting angiogenesis, a process critical for tumor growth and metastasis. The ability to fine-tune the structure through chemical modifications allows for the optimization of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

The use of computational chemistry has further accelerated the discovery process for compounds derived from 6-Iodo-4-nitro-1H-indazole. Molecular modeling techniques enable researchers to predict binding affinities, assess drug-likeness, and identify optimal lead structures before experimental synthesis. This integration of computational methods with traditional wet chemistry has significantly reduced the time required to bring novel drug candidates into clinical development.

In conclusion, 6-Iodo-4-nitro-1H-indazole (CAS No. 885519-91-5) represents a valuable building block in pharmaceutical research. Its unique structural features facilitate diverse synthetic transformations, making it instrumental in developing innovative therapeutic agents. The ongoing exploration of its derivatives continues to yield promising results in anticancer, antiviral, and antibacterial applications. As research progresses, this compound is expected to play an increasingly pivotal role in addressing unmet medical needs.